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Cat. No.: B7799411

Get Quote

Barium bromide dihydrate (BaBr₂·2H₂O) is an inorganic salt utilized in various scientific

applications, including the manufacturing of other bromides, photographic compounds, and

phosphors.[1] It serves as a precursor in chemical synthesis and is also used in the purification

of radium.[1] While its utility is significant, its handling demands a comprehensive

understanding of its toxicological profile and chemical properties. This guide, intended for

laboratory and drug development professionals, moves beyond a standard Safety Data Sheet

(SDS) to provide a deeper, more practical understanding of the causality behind safety

protocols. The primary hazard associated with this compound stems from the bioavailability of

the barium ion (Ba²⁺) upon dissolution, which can interfere with physiological processes,

particularly potassium channels. This guide is structured to provide not just procedural steps,

but the scientific rationale necessary for creating a self-validating system of safety in your

laboratory.

Chapter 1: Chemical Identity and Physicochemical
Properties
Barium bromide dihydrate is a white, crystalline solid.[1][2] Its hygroscopic nature—the

tendency to absorb moisture from the air—is a critical factor for both storage and handling.[3]

[4][5][6][7] Exposure to atmospheric moisture can lead to clumping and degradation, potentially
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altering its reactivity and making accurate measurement difficult. The dihydrate form will lose its

water of hydration upon heating.[2]

A summary of its key physicochemical properties is presented below for quick reference.

Table 1: Physicochemical Properties of Barium Bromide Dihydrate

Property Value Source(s)

Chemical Formula BaBr₂·2H₂O [2][3][5]

CAS Number 7791-28-8 [2][3][4][5][8][9]

Molecular Weight 333.19 g/mol [3]

Appearance White crystalline powder/solid [1][2][4]

Odor Odorless [4][6]

Melting Point
75°C (decomposes, loses

H₂O)
[2]

Density 3.58 - 3.70 g/cm³ [2][6]

Solubility in Water Highly soluble [3][6][10]

Stability
Stable under normal

conditions; Hygroscopic
[3][4][5][7][8]

Chapter 2: Hazard Identification and Toxicological
Insights
Barium bromide dihydrate is classified as hazardous, primarily due to its acute toxicity if

swallowed or inhaled.[5][8][11] The Globally Harmonized System (GHS) classification reflects

this with the signal word "Warning" and the hazard statement H302 + H332: Harmful if

swallowed or if inhaled.[5][8]

The toxicity is not attributed to the bromide ion but to the soluble barium ion. Ingestion or

inhalation allows the compound to dissolve in bodily fluids, releasing Ba²⁺ ions. These ions can
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cause a condition known as hypokalemia by blocking potassium channels in cell membranes,

which is critical for muscle function, including the cardiac muscle.[6]

Routes of Exposure and Associated Symptoms:

Ingestion: This is the most significant route of exposure. Swallowing even a small quantity

can lead to serious health hazards, including nausea, vomiting, abdominal pain, and

diarrhea.[4][6][8] In severe cases, it can affect the cardiovascular system (causing

hypertension or bradycardia), the central nervous system (leading to tremors or

convulsions), and may result in muscular paralysis.[4][6]

Inhalation: Inhaling the dust can cause respiratory tract irritation.[4][8] Because the

compound is soluble, inhaled particles can be absorbed into the bloodstream, leading to

systemic effects similar to ingestion.

Skin Contact: While less severe, dust may cause skin irritation, particularly in skin folds or

when combined with tight clothing.[8]

Eye Contact: Dust can cause mechanical irritation to the eyes.[6][8]

The following diagram illustrates the logical flow of hazard identification and the primary

concerns associated with Barium bromide dihydrate.
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Hazard Identification Workflow

Barium Bromide Dihydrate
(BaBr₂·2H₂O)

Primary Hazard:
Acute Toxicity
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Systemic Effects:
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- Cardiovascular impact
- CNS effects

 most severe  systemic absorption

Local Effects:
- Respiratory Irritation

- Skin/Eye Irritation
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Caption: Hazard identification workflow for Barium bromide dihydrate.
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Chapter 3: Exposure Controls and Personal
Protective Equipment (PPE)
Given the high acute toxicity, preventing exposure is paramount. This is achieved through a

combination of engineering controls and appropriate PPE. The choice of these controls is

directly dictated by the hazards identified in the previous chapter.

Engineering Controls: The primary engineering control is to minimize the generation and

inhalation of dust.

Ventilation: Always handle Barium bromide dihydrate in a well-ventilated area.[3][4][8] For

procedures that may generate significant dust, such as weighing or transferring powder, a

chemical fume hood or a ventilated enclosure is required to keep airborne levels below

recommended exposure limits.[3][4][6]

Workstation Proximity: Ensure that an eyewash station and a safety shower are located

close to the workstation.[3] This is a critical preparatory measure for immediate response to

accidental exposure.

Personal Protective Equipment (PPE): The selection of PPE is based on a risk assessment of

the specific tasks being performed.

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles that comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[3]

Skin Protection: Wear a lab coat and gloves.[6] Given that skin irritation is a possibility,

gloves should be worn at all times when handling the compound.

Respiratory Protection: If engineering controls are insufficient or during emergency

situations, a NIOSH-approved dust respirator should be used.[4][6] The goal is to prevent

inhalation, which can lead to severe systemic toxicity.

Chapter 4: First-Aid and Emergency Response
Protocols
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Immediate and correct first-aid is critical in mitigating the effects of exposure. All personnel

handling this material must be trained in these procedures. It is crucial that first-aiders protect

themselves by wearing appropriate PPE before assisting a victim.[4][8]

Protocol 1: Emergency First-Aid Measures

General Advice: In all cases of significant exposure, call a poison control center or a doctor

immediately.[4][8] Provide them with the Safety Data Sheet for the compound.

If Inhaled: a. Move the person to fresh air immediately.[3][4][8] b. If the person is not

breathing, give artificial respiration. Crucially, do not use the mouth-to-mouth method if the

substance was ingested or inhaled, as this could expose the first-aider to the toxic material.

[3][4] Use a pocket mask with a one-way valve or another proper respiratory medical device.

[3][4] c. If breathing is difficult, provide oxygen.[4][12] d. Seek immediate medical attention.[3]

[4]

If Swallowed: a. Do NOT induce vomiting.[3][12] b. If the person is conscious and alert, rinse

their mouth with water and have them drink 2-4 cupfuls of milk or water.[11][12] c. Never give

anything by mouth to an unconscious person.[4][11] d. Seek immediate medical attention.[3]

[4]

In Case of Skin Contact: a. Wash the affected area immediately and thoroughly with plenty of

water for at least 15 minutes while removing contaminated clothing.[3][12] b. Get medical

attention if irritation develops or persists.[4]

In Case of Eye Contact: a. Immediately flush the eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower eyelids.[3][12] b. Remove contact lenses if

present and easy to do.[8] c. Get medical attention.[3][8]

The following diagram outlines the workflow for an emergency response to an exposure event.
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Emergency Response Workflow
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Caption: Emergency response workflow for Barium bromide dihydrate exposure.
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Chapter 5: Safe Handling, Storage, and Chemical
Stability
Proactive measures in handling and storage are essential to prevent accidental exposure and

maintain the integrity of the chemical.

Precautions for Safe Handling:

Always wear the appropriate personal protective equipment (PPE) as described in Chapter

3.[4][8]

Avoid contact with skin, eyes, and clothing.[3][4]

Do not breathe in the dust.[3][4]

Wash hands thoroughly after handling the product and before eating, drinking, or smoking.[3]

[8]

Use only under a chemical fume hood or in a well-ventilated area.[3][8]

Conditions for Safe Storage: The hygroscopic nature of Barium bromide dihydrate is the

most critical factor for storage.

Keep the container tightly closed in a dry and well-ventilated place.[3][4][6][8]

Store away from incompatible materials to prevent hazardous reactions.[4]

Protect from moisture and moist air.[4][5]

Stability and Reactivity:

Reactivity: The product is generally non-reactive under normal conditions.[8]

Chemical Stability: It is stable under recommended storage conditions but is hygroscopic.[3]

[4][5][8]

Conditions to Avoid: Direct sunlight, contact with moist air or water, and excess heat should

be avoided.[3][5][8]
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Incompatible Materials: Avoid contact with strong acids and oxidizing agents.[3][4][5][7]

Hazardous Decomposition Products: Upon heating, especially during a fire, toxic fumes such

as hydrogen halides and barium oxides may be released.[3][7][13]

Chapter 6: Accidental Release and Disposal
Procedures
In the event of a spill, a systematic and safe cleanup procedure is necessary to prevent

exposure and environmental contamination.

Protocol 2: Accidental Release Measures (Spill Cleanup)

Evacuation and Ventilation: Evacuate unnecessary personnel from the spill area.[3][8]

Ensure the area is well-ventilated.[8]

Wear Protective Equipment: Before initiating cleanup, don the appropriate PPE, including

respiratory protection, gloves, and eye protection. Do not attempt to take action without

suitable protective equipment.[8]

Containment: Stop the leak if it is safe to do so.[4] Cover the spill with a plastic sheet to

prevent the dust from becoming airborne.[4]

Cleanup: a. Do not use water to clean up the spill, as this will dissolve the material and could

spread contamination.[6] b. Carefully sweep or vacuum the spilled material. Avoid creating

dust.[3][4] c. Place the collected material into a suitable, labeled container for disposal.[3][4]

Decontamination: Thoroughly clean the contaminated surface with soap and water after the

solid material has been removed.[12]

Environmental Precautions: Prevent the spilled material from entering drains, sewers, or

waterways.[4][11] If a significant amount enters a waterway, notify the relevant authorities.[8]

Waste Disposal:

Waste from Barium bromide dihydrate is considered hazardous waste.[5]
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Disposal must be conducted in accordance with all local, regional, and national

environmental regulations.[6][8]

Dispose of the contents and the container at an approved waste disposal plant.[3][5] Do not

re-use empty containers.[8]

Chapter 7: Transportation and Regulatory
Information
For shipping and transport, Barium bromide dihydrate is regulated as a hazardous material.

Table 2: Transportation Information

Regulation UN Number
Proper
Shipping
Name

Hazard Class Packing Group

DOT / TDG /

IATA / IMDG
UN1564

Barium

compound, n.o.s.

(Barium bromide,

dihydrate)

6.1 (Toxic) III

Source(s):[3][4][6]

This substance is also subject to various national and international regulations. For example, in

the United States, it is considered hazardous by the OSHA Hazard Communication Standard

(29 CFR 1910.1200).[6]

Conclusion
The safe handling of Barium bromide dihydrate is predicated on a thorough understanding of

its primary hazard: acute toxicity from the soluble barium ion. By implementing robust

engineering controls, consistently using appropriate personal protective equipment, and being

fully prepared with emergency response protocols, researchers can effectively mitigate the

risks associated with this valuable chemical. This guide serves as a framework for developing

laboratory-specific procedures that are not only compliant but are also rooted in a deep
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understanding of the chemical's properties and toxicological effects, fostering a culture of

safety and scientific integrity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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